2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-cyclohex-3-en-1-yl-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C13H14N4S/c14-6-9-11(8-4-2-1-3-5-8)10(7-15)13(17)18-12(9)16/h1-2,8,11H,3-5,16-17H2
• InChI Key: IPZCDWLMVIKJAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C2C(=C(SC(=C2C#N)N)N)C#N
• Molecular Formula: C13H14N4S
• Molecular Weight: 258.34 g/mol

Description

2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile is a heterocyclic compound that has been widely studied due to its potential applications in the field of medicinal chemistry. This compound possesses a unique structure that allows it to interact with various biological targets, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. This compound has been shown to interact with DNA, causing damage to the DNA molecule and inhibiting its replication. It has also been found to inhibit the activity of certain enzymes such as topoisomerase and proteases, which are essential for the survival of bacterial and viral cells.
Biochemical and Physiological Effects
2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics and antifungal agents. It has also been shown to exhibit antitumor and antiviral properties, making it a promising candidate for the development of new cancer and antiviral drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile in lab experiments include its ability to interact with various biological targets, its wide range of biological activities, and its potential applications in the development of new drugs. However, the limitations of using this compound in lab experiments include its toxicity and its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for the study of 2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile. One direction is the development of new drugs based on this compound, particularly in the areas of antibacterial, antifungal, antitumor, and antiviral agents. Another direction is the study of the mechanism of action of this compound, which could lead to a better understanding of its biological activities and potential applications. Finally, the synthesis of analogs of this compound could lead to the development of new compounds with improved properties and biological activities.

Synthesis Methods

The synthesis of 2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile involves the reaction of 3-cyclohexen-1-amine with 2,4-diamino-5-(ethylthio)-1,3,5-triazine in the presence of a catalyst such as sodium ethoxide. The resulting product is then treated with a mixture of acetic anhydride and acetic acid to yield the final compound.

Scientific Research Applications

2,6-diamino-4-(3-cyclohexen-1-yl)-4H-thiopyran-3,5-dicarbonitrile has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit a wide range of biological activities, including antibacterial, antifungal, antitumor, and antiviral properties. It has been found to interact with various biological targets such as DNA, enzymes, and receptors, making it a promising candidate for the development of new drugs.